Tert-butyl 3-isocyanatopropanoate
Overview
Description
Tert-butyl 3-isocyanatopropanoate, also known as 3-isocyanatopropyl tert-butyl carbonate or tert-butyl isocyanate, is an organic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other materials. It is a colorless liquid with a low boiling point and a pungent odor. It is highly reactive and can be used as a precursor for many other compounds. Its structure consists of a tert-butyl group and an isocyanate group, which makes it a versatile and useful reagent for organic synthesis.
Scientific Research Applications
Supramolecular Chemistry
Tert-butyl 3-isocyanatopropanoate: plays a crucial role in the modulation of supramolecular structures. It is used to control the self-assembly behavior of organic molecules on surfaces, which is fundamental in constructing stable and long-range ordered nanostructures. These nanostructures are vital for the development of functional molecular devices .
Crystal Engineering
In crystal engineering, tert-butyl 3-isocyanatopropanoate derivatives are utilized to observe photochromism and thermochromism in single crystals. This compound helps in the study of polymorphs and their chromic properties, providing insights into the temperature-dependent photochromic response of materials .
Organic Synthesis
This compound is an intermediate in the synthesis of structurally novel derivatives, such as triazinoindole and indoloquinoxaline systems. Its tert-butyl group introduction is a key step in the condensation reactions that lead to these novel compounds, which have potential applications in medicinal chemistry and material sciences .
Medicine
Tert-butyl 3-isocyanatopropanoate: is explored for its biocatalytic processes in medicine. It is involved in the synthesis of pharmaceuticals where its unique reactivity pattern due to the tert-butyl group is advantageous. This includes its use in the lyophilization of biopharmaceuticals, enhancing solubility and stability of hydrophobic drugs .
Materials Science
In materials science, tert-butyl 3-isocyanatopropanoate is significant for understanding the thermal transitions of homopolymers. It contributes to the knowledge of glass transition temperatures and melting points, which are critical parameters in the design and application of polymeric materials .
Environmental Science
The tert-butyl group, related to tert-butyl 3-isocyanatopropanoate , is significant in environmental science for understanding the biodegradation pathways of ether oxygenates like ETBE and TBA in groundwater. This understanding is crucial for assessing the environmental impact and developing remediation strategies for groundwater contamination .
Analytical Chemistry
In analytical chemistry, tert-butyl 3-isocyanatopropanoate is relevant for the IUPAC nomenclature and identification of compounds. Its tert-butyl substituents are named and identified according to specific rules, which are essential for the standardization and communication in chemical research .
Biochemistry
The tert-butyl group from tert-butyl 3-isocyanatopropanoate is used in the protection of amino acids during peptide synthesis. It is a key component in the preparation of tert-butyloxycarbonyl-protected amino acid ionic liquids, which are applied to dipeptide synthesis and have broad implications in biochemistry research .
properties
IUPAC Name |
tert-butyl 3-isocyanatopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c1-8(2,3)12-7(11)4-5-9-6-10/h4-5H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNFFMRMBNUHNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCN=C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-isocyanatopropanoate | |
CAS RN |
884504-55-6 |
Source
|
| Record name | tert-butyl 3-isocyanatopropanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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